Cas no 31297-64-0 (b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate])

• Product Name: b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
• CAS No: 31297-64-0
• MF: C₁₄H₁₉NO₁₁S₂
• MW: 441.430762529373
• CID: 308294
• Update Time: 2024-03-01

b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
• Glucomatronalin
• β-D-Glucopyranose, 1-thio-, 1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]

• Inchi： 1S/C14H19NO11S2/c16-5-9-11(19)12(20)13(21)14(25-9)27-10(15-26-28(22,23)24)4-6-1-2-7(17)8(18)3-6/h1-3,9,11-14,16-21H,4-5H2,(H,22,23,24)/b15-10+
• InChI Key： IRWRWWWOVJHRSA-XNTDXEJSSA-N
• SMILES： OCC1C(O)C(O)C(O)C(S/C(=N/OS(=O)(=O)O)/CC2C=C(O)C(O)=CC=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• XLogP3: -2.208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides